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Compound of Interest

Compound Name: tCFA15

Cat. No.: B1244673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tCFA15, a non-peptidic, trimethyl cyclohexenonic long-chain fatty alcohol, has been identified

as a modulator of neural stem cell (NSC) fate. It promotes the differentiation of NSCs into

neurons while concurrently reducing their differentiation into astrocytes. This effect is achieved

through the modulation of the Notch signaling pathway, specifically by decreasing the

messenger RNA (mRNA) levels of Notch1. These properties make tCFA15 a compound of

interest for research in neurogenesis, regenerative medicine, and as a potential therapeutic

tool for pathologies associated with impaired Notch signaling.

This document provides detailed protocols for the preparation and application of tCFA15 in cell

culture experiments, focusing on the directed differentiation of neural stem cells.
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Property Value

Chemical Name
3-(15-hydroxypentadecyl)-2,4,4-trimethyl-2-

cyclohexen-1-one

CAS Number 220757-88-0

Molecular Formula C₂₄H₄₄O₂

Molecular Weight 364.60 g/mol

Appearance Solid Powder

Solubility
Soluble in DMSO (130 mg/mL, requires

sonication)

Quality Control
Consistent and reproducible results in cell culture experiments are paramount. The following

quality control measures are recommended:

Purity: The purity of tCFA15 should be ≥98%. Always refer to the Certificate of Analysis

provided by the supplier.

Cell Line Integrity: Ensure the use of authenticated, contaminant-free neural stem cell lines

obtained from a reputable source. Regularly test for mycoplasma contamination.

Reagent Quality: Use high-quality, sterile-filtered cell culture media, sera, and supplements.

Check for lot-to-lot variability, especially for fetal bovine serum (FBS), if used.

Data Presentation
The following tables summarize the reported effects of tCFA15 on neural stem cell

differentiation. It is important to note that while the dose-dependent nature of tCFA15's effects

is documented, specific quantitative data from dose-response studies are not readily available

in the public domain. The provided concentration range should be used as a guideline for

experimental optimization.

Table 1: Recommended Concentration Range for tCFA15 in Neural Stem Cell Differentiation
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Parameter Recommended Range

Effective Concentration 10 nM - 1 µM

Table 2: Qualitative Effects of tCFA15 on Neural Stem Cell Differentiation

Cell Type Effect of tCFA15 Treatment

Neurons Increased differentiation

Astrocytes Decreased differentiation

Signaling Pathway
tCFA15 exerts its effects on neural stem cell differentiation by modulating the Notch1 signaling

pathway. The compound leads to a decrease in Notch1 mRNA levels, which in turn reduces the

downstream signaling that typically inhibits neuronal differentiation and promotes astrocytic

fate.
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Analysis Methods

1. Thaw & Culture
Neural Stem Cells

(Neurosphere formation)

3. Dissociate Neurospheres
& Plate for Differentiation

2. Prepare tCFA15
Stock Solution

4. Treat with tCFA15
(10 nM - 1 µM)

5. Analyze Differentiation

Immunocytochemistry
(Neuron & Astrocyte markers)

RT-PCR
(Notch1 mRNA levels)
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To cite this document: BenchChem. [Application Notes and Protocols for tCFA15 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244673#protocol-for-using-tcfa15-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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